1-ethyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-ethyl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C14H14N6O3/c1-2-20-10(4-6-17-20)14(22)16-8-12-18-13(19-23-12)9-3-5-15-11(21)7-9/h3-7H,2,8H2,1H3,(H,15,21)(H,16,22)
• InChI Key: RIJUGUDCANCFHD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C14H14N6O3
• Molecular Weight: 314.30 g/mol

Description

1-ethyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H14N6O3 and its molecular weight is 314.305. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis of novel heterocyclic compounds containing oxadiazole and pyrazole moieties, similar to the one . These studies often aim to explore their potential biological activities. For example, the synthesis of novel 1,2,4‐Oxadiazole heterocyclic compounds has been explored for their expected hypertensive activity (Kumar & Mashelker, 2007). Another study focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting the therapeutic potential of these compounds (Rahmouni et al., 2016).

Antimycobacterial Activity

Compounds with structural similarities to "1-ethyl-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-5-carboxamide" have been investigated for their antimycobacterial activity. A study on pyridines and pyrazines substituted with 1,2,4-oxadiazole-5-ones and other related isosteres tested their efficacy against Mycobacterium tuberculosis, indicating a potential for these compounds in treating tuberculosis (Gezginci et al., 1998).

Synthesis and Mechanistic Insights

The synthesis of complex heterocyclic compounds often involves intricate reactions that can offer insights into new synthetic methodologies or mechanisms. For instance, the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea showcased an ANRORC rearrangement mechanism, contributing to the broader knowledge of chemical synthesis (Ledenyova et al., 2018).